Cas no 175290-73-0 (6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanehydrazide hydrochloride)

• Product Name: 6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanehydrazide hydrochloride
• CAS No: 175290-73-0
• MF: C₁₀H₁₆ClN₃O₃
• MW: 261.705341339111
• MDL: MFCD07363434
• CID: 1083622
• Update Time: 2025-08-02

6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanehydrazide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanehydrazide hydrochloride
• 6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanehydrazide hydrochlo ride (1:1)
• E-MALEIMIDOCAPROIC ACID HYDRAZINE HYDROCHLORIDE
• MaleiMidocaproic acid hydrazide HCl
• hexanehydrazide hydrochloride
• MaleiMidocaproic acid hydrazide-HCl
• CYJCOTAARZHJEO-UHFFFAOYSA-N
• ST2406370
• 363E434
• 6-(2,5-dioxopyrrol-1-yl)hexanehydrazide;hydrochloride
• 6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanehydrazide HCl
• 1H-Pyrrole-1-hexanoic acid, 2,5-dihydro-2,5-dioxo-, hydrazide, hydrochloride (1:1)

• MDL： MFCD07363434
• Inchi： 1S/C10H15N3O3.ClH/c11-12-8(14)4-2-1-3-7-13-9(15)5-6-10(13)16;/h5-6H,1-4,7,11H2,(H,12,14);1H
• InChI Key： CYJCOTAARZHJEO-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=CC(N1CCCCCC(NN)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 307
• Topological Polar Surface Area: 92.5

6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanehydrazide hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanehydrazide hydrochloride

Compound CAS No 175290-73-0: 6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanehydrazide hydrochloride

The compound with CAS No 175290-73-0, known as 6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanehydrazide hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself highlights its key structural features: the presence of a pyrrole ring with specific substituents and a hexanehydrazide group.

Recent studies have focused on the synthesis and characterization of this compound, particularly its stereochemistry and reactivity. Researchers have employed advanced spectroscopic techniques such as NMR and mass spectrometry to elucidate its molecular structure. The compound's stability under various conditions has also been investigated, revealing its potential for use in diverse chemical environments.

One of the most promising aspects of CAS No 175290-73-0 is its role in medicinal chemistry. Its ability to interact with biological targets such as enzymes and receptors has been explored through in vitro assays. Preliminary results suggest that it may exhibit bioactivity relevant to therapeutic areas such as oncology and neurodegenerative diseases.

The synthesis of 6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanehydrazide hydrochloride involves a multi-step process that includes nucleophilic substitution and condensation reactions. Optimization of reaction conditions has led to improved yields and purity, making it more accessible for further research.

In terms of applications, this compound has shown potential as a lead molecule for drug discovery programs. Its structural versatility allows for further modification to enhance pharmacokinetic properties such as solubility and bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its therapeutic potential.

Moreover, the environmental impact of CAS No 175290-73-0 has been assessed through eco-toxicological studies. These studies aim to determine its biodegradability and potential effects on aquatic ecosystems, ensuring that its use aligns with sustainable practices.

In conclusion, CAS No 175290-73-0 represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique properties, combined with ongoing advancements in synthesis and application studies, position it as a key player in future innovations within the pharmaceutical industry.